Cas no 185412-89-9 (1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-)

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- structure
185412-89-9 structure
Product Name:1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
CAS No:185412-89-9
MF:C10H3F9N2
MW:322.129853487015
MDL:MFCD04973028
CID:136304
PubChem ID:44558593
Update Time:2025-04-19

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
    • 2,4,6-tris(trifluoromethyl)-1H-benzimidazole
    • 2,4,6-Tris(trifluoroMethyl)benziMidazole
    • 2,4,6-TRIS-(TRIFLUOROMETHYL)BENZIMIDAZOLE
    • 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)
    • 2,3-DIMETHYL-2H-INDAZOL-6-YLAMINE
    • I14-3777
    • 2,4,6-TRIS(TRIFLUOROMETHYL)-BENZIMIDAZOLE
    • A812956
    • DTXSID50659461
    • MFCD04973028
    • FT-0655147
    • SCHEMBL20623233
    • 2,4,6-tris(trifluoromethyl)-1H-benzo[d]imidazole
    • 185412-89-9
    • AKOS015911698
    • MDL： MFCD04973028
    • Inchi： 1S/C10H3F9N2/c11-8(12,13)3-1-4(9(14,15)16)6-5(2-3)20-7(21-6)10(17,18)19/h1-2H,(H,20,21)
    • InChI Key： MEEVIQWEFKEULO-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C(F)(F)F)=CC2=C1N=C(C(F)(F)F)N2)(F)F

Computed Properties

  • Exact Mass: 322.01500
  • Monoisotopic Mass: 322.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.647
  • Boiling Point: 255.113 °C at 760 mmHg
  • Flash Point: 108.089 °C
  • PSA: 28.68000
  • LogP: 4.61930

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Security Information

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB148468-1 g
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1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:185412-89-9)1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
Order Number:A812956
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):157.0/385.0/643.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:185412-89-9)1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
A812956
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):157.0/385.0/643.0
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